BENGHE Foundational & Exploratory

Check Availability & Pricing

Boiling point and density of N-Methyl-o-toluidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methyl-o-toluidine

cat. No.: B147340

An In-depth Technical Guide on the Physicochemical Properties of N-Methyl-o-toluidine

This guide provides a comprehensive overview of the boiling point and density of N-Methyl-o-
toluidine, targeted towards researchers, scientists, and professionals in drug development. It

includes a detailed summary of its physical properties, standardized experimental protocols for
their determination, and workflow visualizations.

Introduction to N-Methyl-o-toluidine

N-Methyl-o-toluidine, also known as N,2-Dimethylaniline, is an aromatic organic compound
with the linear formula CHsCeHaNHCHS3[1]. It presents as a light yellow or colorless oily liquid[2]
[3]. This compound serves as a significant intermediate in various organic syntheses, including
the preparation of certain dyes and in palladium-catalyzed coupling and amination reactions[1]
[4]. A thorough understanding of its physical properties, such as boiling point and density, is
crucial for its application in research and manufacturing, ensuring safe handling and optimal
reaction conditions.

Chemical Identifiers:
e CAS Number: 611-21-2[1][5]
e Molecular Formula: CsH11N[1][5]

e Molecular Weight: 121.18 g/mol [1][3][5]

Quantitative Physicochemical Data
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The boiling point and density of N-Methyl-o-toluidine have been reported across various

sources. These values are summarized below. Variations in reported boiling points can be

attributed to differences in the atmospheric pressure at which the measurements were

conducted.
Property Value Conditions Source(s)
Boiling Point 177 - 204 °C at 740 mmHg [1][3]
207 °C at standard pressure [21[61[7]
208 °C at standard pressure
209 - 210 °C at standard pressure [2]
Density 0.981 g/mL at 25 °C [11[3]
0.97 g/mL Not specified [21[61[7]
Specific Gravity 0.98 20/20 °C

Experimental Protocols

Accurate determination of boiling point and density requires standardized experimental

procedures. The following sections detail common and reliable methods for obtaining these

values for liquid amines like N-Methyl-o-toluidine.

Determination of Boiling Point via Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small amount of liquid.[8] The principle is based on observing the temperature at

which the vapor pressure of the liquid equals the applied atmospheric pressure[8].

Apparatus:

e Thiele tube

» High-boiling point mineral olil

o Thermometer (calibrated)
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Small test tube (e.g., 10x75 mm)

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Rubber band or wire for attachment

Procedure:

Sample Preparation: Add approximately 0.5 mL of N-Methyl-o-toluidine to the small test
tube.

o Capillary Tube Insertion: Place the capillary tube into the test tube with its open end down.

o Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom
of the test tube should be level with the thermometer's bulb.

o Heating: Place the assembly into the Thiele tube, ensuring the sample is below the side arm
to allow for proper convection of the heating oil. Heat the side arm of the Thiele tube gently
with a Bunsen burner or heating mantle.

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as bubbles. Continue heating until a continuous and rapid stream of bubbles emerges from
the capillary tube. This indicates the temperature is just above the boiling point.

o Measurement: Remove the heat source and allow the apparatus to cool slowly. The stream
of bubbles will slow down and eventually stop. The moment the liquid is drawn back into the
capillary tube, record the temperature on the thermometer. This temperature is the boiling
point of the sample.

o Pressure Correction: Record the ambient barometric pressure. If the pressure is not 760
mmHg, a correction may be necessary for high accuracy.

Determination of Density via Vibrating Tube Densimeter

Modern density measurements for liquids are often performed with high precision using a
vibrating tube densimeter. This instrument measures the oscillation frequency of a U-shaped
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tube filled with the sample, which is directly related to the sample's density.[9][10]

Apparatus:

Vibrating tube densimeter (e.g., Anton Paar DMA series)
Syringes for sample injection
High-purity water and air for calibration

Thermostatic control unit

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions. This
typically involves measuring the oscillation periods of the tube when filled with two standards
of known density, usually dry air and deionized, degassed water, at a specified temperature
(e.g., 25 °C).

Temperature Stabilization: Set the desired measurement temperature using the integrated
thermostat and allow the instrument's measuring cell to stabilize.

Sample Injection: Carefully inject the N-Methyl-o-toluidine sample into the measuring cell
using a syringe, ensuring no air bubbles are introduced. The cell must be completely filled.

Measurement: Allow the sample to reach thermal equilibrium within the cell. The instrument
will automatically measure the oscillation period and calculate the density based on the prior
calibration.

Data Recording: Record the density value displayed by the instrument. Multiple readings
should be taken to ensure reproducibility.

Cleaning: After measurement, thoroughly clean the measuring cell with appropriate solvents
(e.g., ethanol followed by acetone) and dry it completely with a stream of air to prepare for
the next sample.

Visualized Workflows
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The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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